Chlorine, isotope of mass 37, at.

Specification

• CAS No.: 13981-73-2
• Molecular Formula: Cl2
• Molecular Weight: 73.931805 g/mol
• Standard InChI: InChI=1S/Cl2/c1-2/i1+2,2+2
• Standard InChI Key: KZBUYRJDOAKODT-XPULMUKRSA-N
• Isomeric SMILES: [37Cl][37Cl]
• SMILES: ClCl
• Canonical SMILES: ClCl

Introduction

Property	Value
Symbol	37Cl
Other Names	chlorine-37, Cl-37
Protons (Z)	17
Neutrons (N)	20
Mass Number (A)	37
Natural Abundance	24.22-24.23%
Isotope Mass	36.965903 Da
Nuclear Spin	3/2
Magnetic Moment	+0.68412
Half-life	Stable
These properties are fundamental to understanding the behavior of chlorine-37 in various chemical and physical processes.

Natural Occurrence and Abundance

Chlorine-37 constitutes approximately 24.23% of natural chlorine, with chlorine-35 accounting for the remaining 75.77%. This distribution gives chlorine atoms an apparent atomic weight of 35.45 g/mol in bulk samples. The exact abundance can vary slightly in different environments.

Nuclear Properties

The nuclear properties of chlorine-37 make it particularly valuable in scientific research, especially in fields related to nuclear physics and spectroscopy.

Nuclear Magnetic Resonance Characteristics

Chlorine-37 possesses specific nuclear magnetic resonance (NMR) properties that differentiate it from chlorine-35:

NMR Property	Value
Natural Abundance	24.23%
Nuclear Spin (I)	3/2
Frequency relative to 1H = 100 (MHz)	8.155725
Receptivity, DP (relative to 1H = 1.00)	0.000659
Receptivity, DC (relative to 13C = 1.00)	3.87
Magnetogyric ratio, γ (107 rad T-1 s-1)	2.184368
Nuclear quadrupole moment (millibarn)	-64.35(64)
These nuclear properties are crucial for applications in NMR spectroscopy and other analytical techniques that rely on the magnetic properties of atomic nuclei.

Scientific Applications

Chlorine-37 has several important scientific applications, particularly in neutrino detection and environmental studies.

Neutrino Detection

One of the historically significant applications of chlorine-37 is in the field of particle physics, specifically in the detection of neutrinos. The Homestake Experiment, which led to the discovery of solar neutrinos, utilized a radiochemical method based on chlorine-37 transmutation. This pioneering experiment operated as follows:
When an electron neutrino interacts with chlorine-37, it can trigger an inverse electron capture reaction:
37Cl + νe → 37Ar + e-
The resulting argon-37 then decays via electron capture (with a half-life of 35 days) back to chlorine-37:
37Ar + e- → 37Cl + νe
This reaction produces Auger electrons of specific energies, which can be detected to confirm that a neutrino event occurred. The detection system typically involved hundreds of thousands of liters of carbon tetrachloride (CCl4) or tetrachloroethylene (C2Cl4) stored in underground tanks to shield the experiment from cosmic rays.

Environmental Studies

Chlorine-37 is used extensively in environmental sciences to study the sources, transformation, and fate of chlorine-containing compounds in the environment. Both chlorine isotopes (Cl-35 and Cl-37) are employed to investigate the toxicity of environmental pollutants, often supplied in the form of sodium chloride (NaCl).
The ratio of chlorine isotopes, expressed as δ37Cl values, serves as a powerful tool to understand the origins and transformations of organochlorine compounds in the environment. Research has demonstrated that different enzymatic pathways for natural halogenation produce distinct chlorine isotope fractionation patterns. For example:

• Chlorination by chloroperoxidase (CPO) produces phenolic products that are highly 37Cl depleted (δ37Cl = -12.6 ± 0.9‰)

• Products of flavin-dependent halogenases (FDH) show no observable isotopic shifts (δ37Cl = -0.3 ± 0.6‰)
  These isotopic signatures can help distinguish between naturally produced organochlorines and industrially produced compounds, which typically have δ37Cl values ranging from -7 to +6‰.

Physical and Chemical Characteristics

The physical and chemical properties of chlorine-37 are generally similar to those of other chlorine isotopes, with minor differences due to the isotope effect.

Physical Properties

Property	Value
Melting Point	172.2 K (-101°C)
Boiling Point	238.6 K (-34.5°C)
Crystal Structure	Orthorhombic (ORC)
Electronegativity (Pauling scale)	3.16
Covalent Radius	100 pm
Van der Waals Radius	175 pm
These physical properties are relevant when considering isotope-specific applications and enrichment processes.